Cas no 1256970-60-1 (2-chloro-5-(2-hydroxyphenyl)phenol)

• Product Name: 2-chloro-5-(2-hydroxyphenyl)phenol
• CAS No: 1256970-60-1
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• MDL: MFCD18315436
• CID: 1218370
• PubChem ID: 53221175
• Update Time: 2025-06-11

2-chloro-5-(2-hydroxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2-hydroxyphenyl)phenol
• MFCD18315436
• 1256970-60-1
• DTXSID00685836
• 2-Chloro-5-(2-hydroxyphenyl)phenol, 95%
• 4'-Chloro[1,1'-biphenyl]-2,3'-diol

• MDL： MFCD18315436
• Inchi： 1S/C12H9ClO2/c13-10-6-5-8(7-12(10)15)9-3-1-2-4-11(9)14/h1-7,14-15H
• InChI Key： ZTWHXNQDGKOTJM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 220.0291072g/mol
• Monoisotopic Mass: 220.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols

Additional information on 2-chloro-5-(2-hydroxyphenyl)phenol

Introduction to 2-Chloro-5-(2-Hydroxyphenyl)phenol (CAS No. 1256970-60-1)

2-Chloro-5-(2-hydroxyphenyl)phenol (CAS No. 1256970-60-1) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, also known as 2-chloro-5-(2-hydroxyphenyl)phenol, has garnered attention due to its unique structural properties and potential biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 2-chloro-5-(2-hydroxyphenyl)phenol is characterized by a phenolic hydroxyl group and a chlorine atom substituted on the aromatic ring. The presence of these functional groups imparts specific chemical and physical properties to the molecule. The phenolic hydroxyl group can engage in hydrogen bonding, which is crucial for its solubility and reactivity. The chlorine atom, on the other hand, influences the electronic distribution and reactivity of the molecule, making it a valuable building block in organic synthesis.

Synthesis of 2-chloro-5-(2-hydroxyphenyl)phenol can be achieved through various methods. One common approach involves the reaction of 2-chlorophenol with 2-hydroxybenzaldehyde followed by a condensation reaction to form the desired product. Another method involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which provides high yields and excellent regioselectivity. These synthetic routes are well-documented in the literature and have been optimized for industrial-scale production.

In terms of biological activities, 2-chloro-5-(2-hydroxyphenyl)phenol has shown promising results in various assays. Recent studies have demonstrated its potential as an antioxidant, anti-inflammatory, and antimicrobial agent. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-chloro-5-(2-hydroxyphenyl)phenol exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This property makes it a potential candidate for the development of new therapeutic agents for oxidative stress-related diseases.

The anti-inflammatory properties of 2-chloro-5-(2-hydroxyphenyl)phenol have also been investigated. Research conducted at the University of California found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. These findings suggest that 2-chloro-5-(2-hydroxyphenyl)phenol could be useful in treating inflammatory conditions like arthritis and inflammatory bowel disease.

In addition to its biological activities, 2-chloro-5-(2-hydroxyphenyl)phenol has been explored for its potential applications in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. For example, a study published in Inorganic Chemistry reported that complexes formed with 2-chloro-5-(2-hydroxyphenyl)phenol exhibit enhanced luminescent properties, making them suitable for use in optical sensors and light-emitting diodes (LEDs).

The environmental impact of 2-chloro-5-(2-hydroxyphenyl)phenol is another area of interest. Recent research has focused on developing sustainable synthesis methods that minimize waste and reduce environmental footprint. Green chemistry principles have been applied to optimize synthetic routes, ensuring that they are efficient, safe, and environmentally friendly.

In conclusion, 2-chloro-5-(2-hydroxyphenyl)phenol (CAS No. 1256970-60-1) is a multifaceted compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure and biological activities make it a valuable molecule for further research and development. As new studies continue to uncover its potential benefits, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.